Cas no 175203-79-9 (4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline)

• Product Name: 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline
• CAS No: 175203-79-9
• MF: C₁₄H₁₄F₃N₃
• MW: 281.27627325058
• MDL: MFCD00219765
• CID: 135382
• PubChem ID: 2777813
• Update Time: 2025-10-31

4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline
• 4-PIPERAZIN-1-YL-2-(TRIFLUOROMETHYL)QUINOLINE
• Quinoline,4-(1-piperazinyl)-2-(trifluoromethyl)-
• 1-(2-(trifluoromethyl)quinol-4-yl)piperazine
• 1-[2-(trifluoromethyl)quinol-4-yl]piperazine
• AC1MCRZX
• CHEMBL1892158
• CTK4D5563
• SureCN2711296
• BUTTPARK 29\04-04
• 4-piperazino-2-(trifluoromethyl)quinoline
• AKOS015912175
• SMR000459602
• SY264923
• 4-(1-piperazinyl)-2-(trifluoromethyl)quinoline
• CS-0318421
• FT-0607098
• MLS000860818
• 1-[2-(trifluoromethyl)quinol-4-yl]piperazine, AldrichCPR
• PS-6740
• VCJGCFMRAFRJNE-UHFFFAOYSA-N
• A811886
• MFCD00219765
• Quinoline, 4-(1-piperazinyl)-2-(trifluoromethyl)-
• SCHEMBL2711296
• AC8507
• DTXSID90380666
• 175203-79-9
• HMS2796M08
• 1-[2-(Trifluoromethyl)quinol-4-yl]piperazine97%
• 1-[2-(Trifluoromethyl)quinol-4-yl]piperazine 97%
• DB-044117

• MDL： MFCD00219765
• Inchi： 1S/C14H14F3N3/c15-14(16,17)13-9-12(20-7-5-18-6-8-20)10-3-1-2-4-11(10)19-13/h1-4,9,18H,5-8H2
• InChI Key： VCJGCFMRAFRJNE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C2C=CC=CC2=N1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 281.11400
• Monoisotopic Mass: 281.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Melting Point: 133-135°C
• PSA: 28.16000
• LogP: 3.05700

4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline

4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline: A Comprehensive Overview

4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline (CAS No. 175203-79-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The molecular structure of 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline is composed of a quinoline core, a piperazine ring, and a trifluoromethyl group. The quinoline moiety is a well-known scaffold in medicinal chemistry, often associated with antimalarial and anticancer properties. The piperazine ring, on the other hand, is a common pharmacophore that can enhance the solubility and bioavailability of the compound. The trifluoromethyl group adds further complexity and can influence the compound's pharmacokinetic properties, such as metabolic stability and tissue distribution.

Recent studies have highlighted the multifaceted biological activities of 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and Alzheimer's disease. By modulating MAO activity, 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline could potentially alleviate symptoms and slow disease progression.

In addition to its neuroprotective effects, 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline has also shown promise in cancer therapy. Research conducted at the National Cancer Institute revealed that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT/mTOR pathway. These findings suggest that 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline have also been extensively studied. In preclinical models, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good brain penetration make it an attractive candidate for both central nervous system (CNS) disorders and systemic cancers. Furthermore, its low toxicity and minimal side effects in animal studies support its potential for clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These preliminary findings have paved the way for larger-scale Phase II and III trials to further validate its therapeutic potential.

In conclusion, 4-(Piperazin-1-yl)-2-(trifluoromethyl)quinoline (CAS No. 175203-79-9) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and multifaceted biological activities make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in drug discovery and patient care.